Cas no 2228144-67-8 (3-oxo-1-(trifluoromethyl)cyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-(trifluoromethyl)cyclobutane-1-carbonitrile
• CAS No: 2228144-67-8
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 6378921
• PubChem ID: 155977709
• Update Time: 2025-08-02

3-oxo-1-(trifluoromethyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(trifluoromethyl)cyclobutane-1-carbonitrile
• Cyclobutanecarbonitrile, 3-oxo-1-(trifluoromethyl)-
• EN300-1971173
• 2228144-67-8

• Inchi： 1S/C6H4F3NO/c7-6(8,9)5(3-10)1-4(11)2-5/h1-2H2
• InChI Key： XUHKORBGVSMQFC-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)(C#N)CC(=O)C1

Computed Properties

• Exact Mass: 163.02449824g/mol
• Monoisotopic Mass: 163.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 213.2±40.0 °C(Predicted)

Additional information on 3-oxo-1-(trifluoromethyl)cyclobutane-1-carbonitrile

3-Oxo-1-(Trifluoromethyl)Cyclobutane-1-Carbonitrile: A Comprehensive Overview

3-Oxo-1-(trifluoromethyl)cyclobutane-1-carbonitrile, identified by the CAS number 2228144-67-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclobutane ring, which is a four-membered cyclic structure, and its substituents: a ketone group (oxo) at the 3-position and a trifluoromethyl group attached to the cyclobutane ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-oxo-1-(trifluoromethyl)cyclobutane-1-carbonitrile involves advanced organic synthesis techniques, including cyclization reactions and fluorination processes. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging catalysts such as transition metal complexes. These advancements have made the compound more accessible for research and industrial applications.

One of the most notable applications of this compound is in the field of drug discovery. The cyclobutane ring is known for its unique strain energy, which can be exploited to design bioactive molecules with specific pharmacological properties. Researchers have explored its potential as a scaffold for developing novel antibiotics, anticancer agents, and enzyme inhibitors. For instance, studies published in 2023 highlight its role in inhibiting key enzymes involved in cancer cell proliferation.

In materials science, 3-oxo-1-(trifluoromethyl)cyclobutane-1-carbonitrile has been investigated for its potential as a building block in polymer synthesis. Its trifluoromethyl group contributes to thermal stability and chemical resistance, making it suitable for high-performance polymers used in aerospace and electronics industries. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be integrated into polymeric networks to enhance mechanical properties.

The electronic properties of this compound are another area of active research. Computational studies using density functional theory (DFT) have revealed its unique electronic structure, which makes it a promising candidate for organic electronics. Applications include its use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported enhanced charge transport properties when this compound is incorporated into conjugated systems.

Environmental considerations are also a critical aspect of research on 3-oxo-1-(trifluoromethyl)cyclobutane-1-carbonitrile. Studies have focused on its biodegradability and toxicity profiles to ensure sustainable use. Recent findings indicate that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint.

In conclusion, 3-Oxo-1-(Trifluoromethyl)Cyclobutane-1-Carbonitrile, with its CAS number 2228144-67-8, stands as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly significant role in shaping future technologies.